Cas no 27154-86-5 (Benzenesulfonic acid, methylenebis-)

• Product Name: Benzenesulfonic acid, methylenebis-
• CAS No: 27154-86-5
• MF: C₁₃H₁₂O₆S₂
• MW: 328.360781669617
• CID: 237762
• PubChem ID: 53729731
• Update Time: 2025-04-19

Benzenesulfonic acid, methylenebis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, methylenebis-
• 2-[(2-sulfophenyl)methyl]benzenesulfonic acid
• 27154-86-5
• SCHEMBL14991455
• 2,2'-Methylenedi(benzene-1-sulfonic acid)
• DTXSID60706253

• Inchi： 1S/C13H12O6S2/c14-20(15,16)12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)21(17,18)19/h1-8H,9H2,(H,14,15,16)(H,17,18,19)
• InChI Key： CNAKTXZWYQSHCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 328.00753045g/mol
• Monoisotopic Mass: 328.00753045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų